Boc-N-Me-Tyr-OH

Description

Boc-N-Me-Tyr-OH, also known as Boc-N-Methyl-Tyrosine, is a chemical compound with the molecular formula C15H21NO5 . The compound has a molecular weight of 295.3 . Its synonyms include N-Boc-O-methyl-L-tyrosine and N-Boc-4-methoxy-L-phenylalanine . It is used to incorporate O-methyltyrosine, a structural component of many potent vasopressin antagonists and oxytocin antagonists .

This compound is relevant in research . It has a molar refractivity of 136.64 and a TPSA (Topological Polar Surface Area) of 99.1 Ų . According to one source, it exhibits high GI absorption but does not permeate the blood-brain barrier . It may be a P-gp substrate . It has varying Log Po/w values reported using different methods, with a consensus Log Po/w of 3.67 . The compound's solubility varies depending on the method used for assessment, ranging from moderately soluble to soluble .

Similar compounds include Boc-N-Me-Tyr(Bzl)-OH, which has the molecular formula C22H27NO5 and a molecular weight of 385.5 . Another similar compound is Boc-Tyr(Me)-OH . Researchers demonstrate their ability to contribute valuable knowledge, especially those involved in academic or scientific research . A "publications" section highlights these contributions, and listing them using a citation style consistent with their domain, and clearly stating their role in the publication to give context about their level of involvement in the research .

• CAS No.: 82038-34-4
• Product Name: Boc-N-Me-Tyr-OH
• Molecular Formula: C15H21NO5
• Molecular Weight: 295.33 g/mol
• IUPAC Name: (2S)-3-(4-hydroxyphenyl)-2-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]propanoic acid
• Standard InChI: InChI=1S/C15H21NO5/c1-15(2,3)21-14(20)16(4)12(13(18)19)9-10-5-7-11(17)8-6-10/h5-8,12,17H,9H2,1-4H3,(H,18,19)/t12-/m0/s1
• Standard InChIKey: APVBZIOLJVJCLT-LBPRGKRZSA-N
• SMILES: CC(C)(C)OC(=O)N(C)C(CC1=CC=C(C=C1)O)C(=O)O
• Canonical SMILES: CC(C)(C)OC(=O)N(C)C(CC1=CC=C(C=C1)O)C(=O)O
• Synonyms: N-[(1,1-Dimethylethoxy)carbonyl]-N-methyl-L-tyrosine; N-tert-Butoxycarbonyl-N-methyl-L-tyrosine; _x000B__x000B_
• PubChem Compound: 7019889
• Last Modified: Sep 15 2023